N-Acetylphenylalanyl-adenosine monophosphate-anhydride
Overview
Description
N-Acetylphenylalanyl-adenosine monophosphate-anhydride, also known as N-Acetylphenylalanyl-adenosine monophosphate-anhydride, is a useful research compound. Its molecular formula is C21H25N6O9P and its molecular weight is 536.4 g/mol. The purity is usually 95%.
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properties
CAS RN |
93240-95-0 |
|---|---|
Product Name |
N-Acetylphenylalanyl-adenosine monophosphate-anhydride |
Molecular Formula |
C21H25N6O9P |
Molecular Weight |
536.4 g/mol |
IUPAC Name |
[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-acetamido-3-phenylpropanoate |
InChI |
InChI=1S/C21H25N6O9P/c1-11(28)26-13(7-12-5-3-2-4-6-12)21(31)36-37(32,33)34-8-14-16(29)17(30)20(35-14)27-10-25-15-18(22)23-9-24-19(15)27/h2-6,9-10,13-14,16-17,20,29-30H,7-8H2,1H3,(H,26,28)(H,32,33)(H2,22,23,24)/t13-,14+,16+,17+,20?/m0/s1 |
InChI Key |
FFKXWHUDDARDBW-XZTLXSFZSA-N |
Isomeric SMILES |
CC(=O)N[C@@H](CC1=CC=CC=C1)C(=O)OP(=O)(O)OC[C@@H]2[C@H]([C@H](C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
SMILES |
CC(=O)NC(CC1=CC=CC=C1)C(=O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
Canonical SMILES |
CC(=O)NC(CC1=CC=CC=C1)C(=O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O |
synonyms |
N-Ac-Phe-AMP-Anh N-acetylphenylalanyl-adenosine monophosphate-anhydride |
Origin of Product |
United States |
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